Cas no 1396682-50-0 (1-(2-bromophenyl)-3-{1-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea)

• Product Name: 1-(2-bromophenyl)-3-{1-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea
• CAS No: 1396682-50-0
• MF: C₁₉H₁₉BrN₄O₂S
• MW: 447.348761796951
• CID: 6349119
• PubChem ID: 71792137
• Update Time: 2025-11-01

1-(2-bromophenyl)-3-{1-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-3-{1-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea
• F6240-5170
• 1396682-50-0
• AKOS024542167
• 1-(2-bromophenyl)-3-(1-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)urea
• 1-(2-bromophenyl)-3-[1-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea
• 1-(2-bromophenyl)-3-{1-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea

• Inchi： 1S/C19H19BrN4O2S/c20-14-6-2-3-7-15(14)21-18(25)23-19(9-4-1-5-10-19)17-22-16(24-26-17)13-8-11-27-12-13/h2-3,6-8,11-12H,1,4-5,9-10H2,(H2,21,23,25)
• InChI Key： QKXNVPUKHQAOMO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(NC1(C2=NC(C3=CSC=C3)=NO2)CCCCC1)=O

Computed Properties

• Exact Mass: 446.04121g/mol
• Monoisotopic Mass: 446.04121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-bromophenyl)-3-{1-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea

Introduction to 1-(2-bromophenyl)-3-{1-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea (CAS No. 1396682-50-0)

The compound 1-(2-bromophenyl)-3-{1-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea, identified by its CAS number 1396682-50-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule is a complex heterocyclic urea derivative that has garnered attention due to its unique structural features and promising biological activities. The presence of multiple functional groups, including a bromophenyl moiety, a thiophene ring, and an oxadiazole scaffold, contributes to its diverse chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry due to their broad spectrum of biological activities. The incorporation of a thiophen-3-yl group in this compound not only enhances its structural complexity but also imparts specific interactions with biological targets. The 1,2,4-oxadiazole ring is another critical component, known for its role in various pharmacological applications. This heterocycle is frequently employed in drug design due to its ability to modulate enzyme activity and interact with biological receptors. The cyclohexyl group further contributes to the compound's solubility and bioavailability, making it a promising candidate for further investigation.

The urea moiety in the molecular structure is particularly noteworthy for its role as a pharmacophore in many drug candidates. Urea-based compounds have been extensively studied for their ability to form hydrogen bonds with biological targets, enhancing binding affinity and efficacy. In the context of this compound, the urea group is linked to a cyclohexyl ring that has been modified with a thiophen-3-yl substituted 1,2,4-oxadiazol-5-yl moiety. This arrangement creates a multifaceted structure that can interact with multiple biological pathways simultaneously.

The bromophenyl group at the 1-position of the molecule adds another layer of complexity and functionality. Bromine atoms are known for their ability to enhance metabolic stability and binding interactions with certain biological targets. This feature makes brominated aromatic compounds particularly valuable in drug development. The combination of these functional groups—bromophenyl, thiophene, oxadiazole, and urea—results in a molecule with unique chemical and biological properties that are worth exploring further.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. These tools have been instrumental in predicting the binding affinity and potential mechanisms of action for complex molecules like 1-(2-bromophenyl)-3-{1-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea (CAS No. 1396682-50-0). Studies using molecular docking simulations have suggested that this compound may interact with various enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and autoimmune disorders.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes associated with inflammation and pain mediation. The dual functionality provided by the urea and oxadiazole moieties appears to contribute significantly to its bioactivity. Additionally, the presence of the bromophenyl group may enhance its interaction with specific protein targets, leading to potent therapeutic effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the thiophen-3-yl group into the cyclohexane ring followed by the attachment of the 1,2,4-oxadiazol-5-yl moiety are critical steps that require precise control over reaction conditions. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

One of the most exciting aspects of this research is its potential impact on drug discovery and development. By combining multiple pharmacophores into a single molecule, researchers can create compounds with enhanced potency and reduced side effects compared to traditional drugs. The multifaceted nature of 1-(2-bromophenyl)-3-{1-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylicyclohexyl}urea (CAS No. 1396682-50) suggests that it could be a valuable tool for addressing complex diseases that require targeted therapeutic intervention.

Future research will focus on further characterizing the biological activity of this compound through both preclinical and clinical studies. Understanding how it interacts with biological systems at the molecular level will provide insights into its mechanism of action and potential therapeutic applications. Additionally, exploring derivatives of this molecule could lead to even more effective drug candidates with improved pharmacokinetic properties.

The integration of computational modeling with experimental techniques has revolutionized drug discovery in recent years. By leveraging these tools together researchers can accelerate the process of identifying promising candidates like 1-(2-bromophenyl)-3-{1-thienylethynyl}-1H-indazolium bromide, which combines multiple functional groups into a single molecule designed for optimal biological activity.

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